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Compound of Interest

Compound Name: (+)-Shikimic acid

Cat. No.: B3318717

This document provides a detailed guide for the development and validation of a High-
Performance Liquid Chromatography (HPLC) method for the quantitative analysis of shikimic
acid. It is intended for researchers, scientists, and professionals in the field of drug
development and natural product analysis.

Introduction

Shikimic acid is a key chiral intermediate in the biosynthesis of aromatic amino acids in plants
and microorganisms.[1] It serves as a precursor for the synthesis of various pharmaceuticals,
including the antiviral drug oseltamivir. Accurate and reliable quantification of shikimic acid in
various matrices is therefore crucial for quality control and research purposes. This application
note describes a robust reversed-phase HPLC (RP-HPLC) method for the analysis of shikimic
acid.

Experimental Protocols
Instrumentation and Materials

e HPLC System: An isocratic HPLC system equipped with a UV detector is suitable for this
analysis.[2]

e Column: A C18 reversed-phase column is commonly used.[1] Other options include cation
exchange columns or mixed-mode columns.[1][3]

» Reagents:

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b3318717?utm_src=pdf-interest
https://pmc.ncbi.nlm.nih.gov/articles/PMC3251648/
https://www.oiv.int/public/medias/658/oeno-33-2004-en.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC3251648/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3251648/
https://sielc.com/hplc-determination-of-shikimic-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3318717?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

o

Shikimic acid standard (=98% purity)

o

Methanol (HPLC grade)

[¢]

Acetonitrile (HPLC grade)

[e]

Sulfuric acid or phosphoric acid (analytical grade)

o

Deionized water (18.2 MQ-cm)

Sample Preparation: Syringe filters (0.22 um or 0.45 pm) are required for sample filtration.

Preparation of Standard Solutions and Mobile Phase

Stock Standard Solution (e.g., 500 mg/L): Accurately weigh 50 mg of shikimic acid and
dissolve it in 100 mL of deionized water.[2][3] This stock solution can be stored at -18°C for
several months.[2][3]

Working Standard Solutions: Prepare a series of working standard solutions (e.g., 5, 25, 50,
100, 150 mg/L) by diluting the stock solution with deionized water.[2][3] These solutions
should be prepared fresh daily.[2][3]

Mobile Phase Preparation: A common mobile phase is a dilute acidic solution. For example,
a 0.01 M sulfuric acid solution can be prepared by adding 20 mL of 1 N sulfuric acid to a
1000 mL volumetric flask and filling it up with deionized water.[2][3] Another option is a
mixture of methanol and a dilute phosphate buffer.[4] The mobile phase should be filtered
through a 0.45 um membrane and degassed before use.[2][3]

Sample Preparation

The sample preparation method will vary depending on the matrix. For plant materials, an

acidic extraction is often employed.

Weigh a known amount of the homogenized sample (e.g., 200 mg of ground plant tissue).[5]
Add a specific volume of extraction solvent (e.g., 2 mL of 0.25 N HCI).[5]

Sonicate the mixture for a defined period (e.g., 30 minutes).[5]
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o Centrifuge the sample to pellet the solid material.[5]

« Filter the supernatant through a 0.22 pm or 0.45 pm syringe filter into an HPLC vial.[6]

HPLC Analysis

o Equilibrate the HPLC system with the mobile phase until a stable baseline is achieved.

o Set the detection wavelength. Common wavelengths for shikimic acid detection are in the
range of 200-215 nm.[3][4][7][8]

* Inject a fixed volume (e.g., 10-20 pL) of the standard and sample solutions into the HPLC
system.[6][7]

e Record the chromatograms and the peak areas.

o Quantify the amount of shikimic acid in the samples by comparing the peak areas with the
calibration curve generated from the standard solutions.[3]

Data Presentation

The following tables summarize typical quantitative data and chromatographic conditions for
the HPLC analysis of shikimic acid.

Table 1: Comparison of HPLC Methods for Shikimic Acid Analysis
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Parameter Method 1 Method 2 Method 3

) Mixed-Mode
Column C18 Reversed-Phase Cation Exchange
(Newcrom BH)

i L ) o Acetonitrile/Water
0.01 M Sulfuric Acid in  0.01 M Sulfuric Acid in

Mobile Phase (5/95) with 0.02%
Water[6] Water[3]
H3POA4[3]
Flow Rate 0.8 mL/min[6] Not Specified 1.0 mL/min[3]
Detection Wavelength 213 nm][6] 210 nm[3] 200 nm[3]
Injection Volume 10-20 pL[6] 5 pL[2] Not Specified

65°C (for cation
Column Temperature 30-35°C][6] 30°C[4]
exchange column)[3]

Table 2: Method Validation Parameters for Shikimic Acid Analysis

Parameter Result Reference
Linearity Range 1.26 - 1000 pg/mL [8]
Correlation Coefficient (r2) >0.999 [8]
Limit of Detection (LOD) 0.43 pg/mL [8]
Limit of Quantitation (LOQ) 1.26 pg/mL [8]
Recovery 98.5% 9]
Reproducibility (RSD%) 1.67% [9]
Visualizations

Shikimate Pathway

The following diagram illustrates the central role of shikimic acid in the biosynthesis of aromatic
compounds.
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Caption: The Shikimate Pathway leading to aromatic compounds.

Experimental Workflow

The diagram below outlines the general workflow for the HPLC analysis of shikimic acid.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b3318717?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3318717?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

Sample Preparation Standard Preparation
(Extraction, Filtration) (Stock and Working Solutions)

HPLC Analysis

(Injection and Data Acquisition)

Data Processing
(Peak Integration, Calibration Curve)

Quantification
(Calculation of Concentration)

Analytical Method Validation

Precision
(Repeatability, Intermediate Precision)

Accuracy Specificity Linearity Limit of Detection (LOD) Limit of Quantitation (LOQ) Robustness

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b3318717?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3318717?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Shikimic acid: review of its analytical, isolation, and purification techniques from plant and
microbial sources - PMC [pmc.ncbi.nim.nih.gov]

e 2. 0iv.int [oiv.int]

e 3. HPLC Determination of Shikimic Acid on Newcrom BH Column | SIELC Technologies
[sielc.com]

e 4. CN105116092B - The HPLC assay method of shikimic acid and 3-dehydroshikimate in
pericarpium granati - Google Patents [patents.google.com]

e 5. diyhpl.us [diyhpl.us]

e 6. benchchem.com [benchchem.com]

e 7. Extraction and Chromatographic Determination of Shikimic Acid in Chinese Conifer
Needles with 1-Benzyl-3-methylimidazolium Bromide lonic Liquid Aqueous Solutions - PMC
[pmc.ncbi.nlm.nih.gov]

o 8. researchgate.net [researchgate.net]

o 9. [Determination of shikimic acid in fruit of llliciaceae plants by HPLC with diode-array
detection] - PubMed [pubmed.ncbi.nim.nih.gov]

 To cite this document: BenchChem. [Application Note and Protocol for HPLC Analysis of
Shikimic Acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3318717#hplc-method-development-for-shikimic-
acid-analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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